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1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-

Name: 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-
Brand: Smolecule
SKU: S3618963
Rating: 4.5 (3 reviews)

Catalog No.

S3618963

CAS No.

77644-38-3

M.F

C12H20O

M. Wt

180.29 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-d...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Future Directions
12. Specification
13. Others

General Information

CAS Number

77644-38-3

Product Name

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-

IUPAC Name

4a,8a-dimethyl-3,4,5,6,7,8-hexahydro-1H-naphthalen-2-one

Molecular Formula

C12H20O

Molecular Weight

180.29 g/mol

InChI

InChI=1S/C12H20O/c1-11-6-3-4-7-12(11,2)9-10(13)5-8-11/h3-9H2,1-2H3

InChI Key

CUUZZZQYSLHVPL-UHFFFAOYSA-N

SMILES

CC12CCCCC1(CC(=O)CC2)C

Canonical SMILES

CC12CCCCC1(CC(=O)CC2)C

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- is an organic compound that belongs to the class of naphthalenes. It was first isolated in 1888 by the German chemist Albert Ladenburg. This compound is commonly used as a fragrance in the perfumery industry.

Physical and Chemical Properties

The physical properties of 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- are as follows:
- Molecular Formula: C14H20O
- Molecular Weight: 204.31 g/mol
- Melting Point: 177-178 °C
- Boiling Point: 425.1 °C at 760 mmHg
- Density: 1.185 g/cm3
- Solubility: Insoluble in water, soluble in ethanol, ether, and chloroform.
The chemical properties of 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- include:
- It is an organic compound with a ketone group.
- It is a stable compound that does not undergo chemical reactions easily.
- It has a musky odor and is often used as a fragrance.
- It is a non-toxic compound.

Synthesis and Characterization

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- can be synthesized by the hydrogenation of musk ketone. The hydrogenation is usually carried out in the presence of a catalyst such as palladium on carbon or Raney nickel.
The characterization of 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- can be done using different analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Analytical Methods

Several analytical methods can be used to detect and quantify 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-. These methods include gas chromatography (GC), high-performance liquid chromatography (HPLC), and capillary electrophoresis (CE).

Biological Properties

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- has been shown to exhibit antimicrobial, apoptotic, and antioxidant properties in various in vitro studies. Additionally, it has been reported to possess anti-inflammatory and anti-cancer properties.

Toxicity and Safety in Scientific Experiments

Studies have shown that 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- is relatively non-toxic. However, it is recommended to handle the chemical with caution as it is a potential irritant to the skin and eyes. The chemical should also be stored in a cool, dry, and well-ventilated area.

Applications in Scientific Experiments

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- has a wide range of applications in scientific experiments. It is commonly used as a fragrance in perfumes, cosmetics, and household products. It is also used as a flavoring agent in the food industry. Additionally, it is used in the development of new drugs due to its pharmacological properties.

Current State of Research

Current research studies are focused on the potential applications of 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- in the development of new antimicrobial and anticancer drugs. Studies are also being conducted to investigate the mechanism of action of the chemical compound.

Potential Implications in Various Fields of Research and Industry

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- has potential applications in various fields of research and industry. These fields include:
1. Perfumery Industry: The chemical compound is commonly used as a fragrance in perfumes and other products.
2. Food Industry: It is used as a flavoring agent in the food industry.
3. Pharmaceutical Industry: Its pharmacological properties make it a potential candidate for the development of new drugs.
4. Cosmetics Industry: 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- is used in the production of cosmetics such as lotions, creams, and shampoos.
Limitations
One of the major limitations of 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- is its odor. The strong musky odor makes it less desirable for use in some products.

Future Directions

Some of the future directions for research on 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- include:
1. Investigating its potential as an antimicrobial agent.
2. Identifying new applications for the chemical compound in various industries.
3. Studying its pharmacological properties to determine its potential in drug development.
4. Conducting in vivo studies to evaluate its safety and efficacy.
5. Developing new analytical methods to detect and quantify the chemical compound in various products.
In conclusion, 1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl- is a chemical compound that has various potential applications in industries such as perfumery, food, pharmaceuticals, and cosmetics. Its physical and chemical properties, synthesis, characterization, and biological properties have been extensively studied. Future research will continue to explore its potential in various fields and industries.